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Compound of Interest

Compound Name: Benzyl alcohol-13C

Cat. No.: B1626251 Get Quote

An In-depth Technical Guide to Benzyl alcohol-¹³C

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of Benzyl alcohol-¹³C. This isotopically labeled compound is an invaluable tool

in mechanistic and metabolic studies, offering a means to trace the fate of the benzyl moiety

through complex chemical and biological systems.

Structure and Chemical Identity
Benzyl alcohol-¹³C is benzyl alcohol that has been selectively enriched with the stable isotope

carbon-13 at the benzylic (alpha) carbon position. This labeling does not significantly alter the

chemical reactivity of the molecule but provides a unique spectroscopic marker for tracking its

transformations.

Chemical Formula: C₆H₅¹³CH₂OH

Structure: Chemical structure of Benzyl Alcohol (Note: The image shows the general

structure of benzyl alcohol. In Benzyl alcohol-¹³C, the carbon atom of the CH₂ group is a ¹³C

isotope.)

Significance of Isotopic Labeling: Isotopic labeling is a critical technique for tracking the

movement of an atom or molecule through a reaction or a metabolic pathway.[1] By replacing
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a standard carbon-12 atom with a carbon-13 isotope, researchers can precisely follow the

labeled molecule using analytical techniques like Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS).[1]

Physicochemical Properties
The physical properties of Benzyl alcohol-¹³C are nearly identical to those of its unlabeled

counterpart. The primary difference is its molecular weight. Quantitative data is summarized in

the table below.

Property Value Reference(s)

CAS Number 54522-91-7 [1][2]

Molecular Weight 109.13 g/mol [1][2]

Linear Formula C₆H₅¹³CH₂OH [2]

Appearance Colorless liquid [3]

Melting Point -16 to -13 °C [2]

Boiling Point 203-205 °C [2]

Density 1.055 g/mL at 25 °C [2]

Refractive Index n20/D 1.54 [2]

Isotopic Purity Typically ≥99 atom % ¹³C [2]

Spectroscopic Characterization
Spectroscopic analysis is fundamental for confirming the identity, purity, and isotopic

enrichment of Benzyl alcohol-¹³C.
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Analytical Technique Key Observation Reference(s)

¹³C NMR

Enhanced signal for the α-

carbon at ~64-65 ppm (in

CDCl₃)

[1][4]

Mass Spectrometry (EI)
Molecular ion (M+1) peak at

m/z 109
[1]

¹H NMR
Observation of ¹H-¹³C coupling

constants
[1]

Infrared (IR) Spectroscopy

Broad O-H stretch at ~3500-

3000 cm⁻¹; C-O stretch at

~1080-1010 cm⁻¹

[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most direct method for confirming the position and incorporation of the ¹³C label.[1]

¹³C NMR: The alpha-carbon of Benzyl alcohol-¹³C shows a significantly enhanced signal in

the ¹³C NMR spectrum due to the high isotopic enrichment (typically 99%).[1] This peak

appears at approximately 64-65 ppm, though the exact shift can be influenced by the

solvent.[1] This distinct signal allows for unambiguous identification and can be monitored to

track the carbon's transformation in chemical reactions.[1]

¹H NMR: High-resolution proton NMR can provide secondary confirmation of ¹³C labeling

through the observation of one-bond and two-bond ¹H-¹³C coupling constants, which are

absent in the unlabeled compound.[1]

Mass Spectrometry (MS)
Mass spectrometry validates the successful incorporation of the heavier isotope by detecting

the change in molecular weight.[1] Unlabeled benzyl alcohol has a molecular weight of

approximately 108.14 g/mol , presenting a molecular ion peak at an m/z of 108.[1][5] For

Benzyl alcohol-¹³C, this peak shifts by one mass unit to an m/z of 109, providing clear evidence

of single ¹³C atom incorporation.[1]
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Experimental Protocols
Synthesis of Benzyl alcohol-¹³C
A common method for the synthesis of Benzyl alcohol-¹³C is the reduction of a corresponding

¹³C-labeled benzoic acid derivative.

Protocol: Reduction of Benzyl [¹³C-carboxy]benzoate

This protocol is adapted from a procedure for synthesizing isotopically labeled benzyl alcohol.

Reaction Setup: In a reaction vessel, dissolve benzyl [¹³C-carboxy]benzoate (1 equivalent) in

ethanol.

Catalyst Addition: Add Palladium on charcoal (5% Pd, 0.1 equivalents) to the solution.

Hydrogenolysis: Stir the mixture under a hydrogen atmosphere (1 atm) for approximately 4

hours.

Workup: Filter the solution to remove the palladium catalyst.

Purification: Distill the ethanol under reduced pressure. The residue, containing the product

and [¹³C-carboxy]benzoic acid, can be further purified by sublimation to isolate the Benzyl

alcohol-¹³C.

Characterization: Confirm the chemical identity and isotopic purity of the final product using

¹H NMR, ¹³C NMR, and Mass Spectrometry as described above.

Analytical Workflow for Isotopic Labeling Confirmation
The following workflow is standard for verifying the successful synthesis and purity of Benzyl

alcohol-¹³C.
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Synthesis & Purification
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Caption: Workflow for analytical validation of Benzyl alcohol-¹³C.

Applications in Research and Drug Development
Benzyl alcohol-¹³C is a powerful tracer used to elucidate reaction mechanisms and metabolic

pathways.[1] Its applications are crucial in organic chemistry, biochemistry, and pharmaceutical

development.

Mechanistic Studies
In mechanistic studies, the ¹³C label allows researchers to follow the benzylic carbon through a

sequence of chemical transformations.[1] By using NMR and MS to analyze intermediates and
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final products, it is possible to definitively identify which bonds are formed and broken,

providing critical insights into the reaction pathway.[1] For example, it has been used in high-

pressure NMR studies to monitor the kinetics of catalytic oxidations in real-time.[1][7]
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Chemical Reaction
(e.g., Oxidation)

Time-Resolved Analysis
(NMR, MS)

Identify Labeled
Intermediates

Identify Labeled
Products

Elucidate Reaction
Mechanism

Click to download full resolution via product page

Caption: General workflow for a tracer study using Benzyl alcohol-¹³C.

Metabolic Pathway Analysis
Isotopically labeled compounds are essential for studying how drugs and other xenobiotics are

metabolized in biological systems.
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A. Metabolism in Mammals

In healthy individuals, benzyl alcohol is rapidly oxidized to benzoic acid.[3] This is then

conjugated with glycine in the liver and excreted in the urine as hippuric acid.[3] Using Benzyl

alcohol-¹³C allows researchers to quantify the rate and extent of this metabolic process.

Benzyl alcohol-13C Benzaldehyde-13C
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Aldehyde
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Caption: Human metabolic pathway of Benzyl alcohol-¹³C.

B. Microbial Metabolism

Certain bacteria can utilize benzyl alcohol as a carbon source. Studies in Pseudomonas putida

CSV86 have shown that benzyl alcohol is metabolized via benzaldehyde and benzoate to

catechol, which then enters the central metabolism through the ortho-cleavage pathway.[8][9]
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Caption: Metabolism of Benzyl alcohol-¹³C in P. putida CSV86.

Drug Development
In the development of pharmaceuticals, stable isotope-labeled compounds like Benzyl alcohol-

¹³C are used as internal standards for quantitative analysis by methods such as GC-MS or LC-

MS.[10][11] Its use as a tracer is also vital for understanding the metabolic fate and
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pharmacokinetics of drug candidates that contain a benzyl moiety.[10] Furthermore, unlabeled

benzyl alcohol itself is widely used as an excipient in drug formulations for its preservative and

solubilizing properties.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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